![molecular formula C15H14BrN5 B6439437 6-bromo-4-{3-[(1H-imidazol-1-yl)methyl]azetidin-1-yl}quinazoline CAS No. 2549010-65-1](/img/structure/B6439437.png)
6-bromo-4-{3-[(1H-imidazol-1-yl)methyl]azetidin-1-yl}quinazoline
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
6-Bromo-4-{3-[(1H-imidazol-1-yl)methyl]azetidin-1-yl}quinazoline (6-Br-4-IAQ) is an organic compound with a unique structure and properties. It is an important intermediate in the synthesis of many pharmaceuticals, drugs, and other compounds. 6-Br-4-IAQ has been studied extensively for its potential applications in medicinal chemistry and drug discovery.
Scientific Research Applications
6-bromo-4-{3-[(1H-imidazol-1-yl)methyl]azetidin-1-yl}quinazoline has a wide range of potential applications in scientific research. It has been used as a starting material in the synthesis of various compounds, such as peptides, heterocycles, and polycyclic aromatic hydrocarbons. It has also been used in the synthesis of drugs, such as the anti-cancer drug eribulin mesylate, as well as other compounds with potential therapeutic applications. Additionally, this compound has been used as a building block in the synthesis of small molecules with potential applications in drug discovery.
Mechanism of Action
Target of Action
It’s known that imidazole-containing compounds, which this compound is a part of, have a broad range of biological activities . They are known to interact with various targets, leading to their diverse biological effects.
Mode of Action
Imidazole derivatives are known to interact with their targets in a variety of ways, leading to different biological activities .
Biochemical Pathways
Imidazole derivatives are known to affect a variety of biochemical pathways due to their broad range of biological activities .
Pharmacokinetics
Imidazole compounds are generally known to be highly soluble in water and other polar solvents, which can impact their bioavailability .
Result of Action
Imidazole derivatives are known to have a variety of biological activities, including antibacterial, antimycobacterial, anti-inflammatory, antitumor, antidiabetic, anti-allergic, antipyretic, antiviral, antioxidant, anti-amoebic, antihelmintic, antifungal and ulcerogenic activities .
Action Environment
It’s known that many factors such as ph, temperature, and the presence of other compounds can influence the action of pharmaceutical compounds .
Advantages and Limitations for Lab Experiments
6-bromo-4-{3-[(1H-imidazol-1-yl)methyl]azetidin-1-yl}quinazoline has several advantages for laboratory experiments. It is easy to synthesize, has a high yield, and is relatively stable. Additionally, it is non-toxic and can be stored for long periods of time. However, it can react with nucleophiles and electrophiles, so it should be handled with caution.
Future Directions
There are a number of potential future directions for 6-bromo-4-{3-[(1H-imidazol-1-yl)methyl]azetidin-1-yl}quinazoline. It could be used in the synthesis of more complex compounds, such as peptides and polycyclic aromatic hydrocarbons. It could also be used as a building block in the synthesis of small molecules with potential therapeutic applications. Additionally, it could be used in the synthesis of drugs, such as eribulin mesylate, and other compounds with potential therapeutic applications. Finally, it could be used to study its biochemical and physiological effects in humans.
Synthesis Methods
The synthesis of 6-bromo-4-{3-[(1H-imidazol-1-yl)methyl]azetidin-1-yl}quinazoline typically involves a three-step process. First, an azetidine-based compound is synthesized by reacting an N-protected imidazole with an alkyl bromide. Second, the azetidine-based compound is then reacted with a quinazoline-based compound to form a quinazoline-based intermediate. Finally, the quinazoline-based intermediate is reacted with bromine to form this compound. The entire process can be completed in a few hours and yields up to 95% of the desired product.
properties
IUPAC Name |
6-bromo-4-[3-(imidazol-1-ylmethyl)azetidin-1-yl]quinazoline |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H14BrN5/c16-12-1-2-14-13(5-12)15(19-9-18-14)21-7-11(8-21)6-20-4-3-17-10-20/h1-5,9-11H,6-8H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IQSFHZVAIPBEMS-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C(CN1C2=NC=NC3=C2C=C(C=C3)Br)CN4C=CN=C4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H14BrN5 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
344.21 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.